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Compound of Interest

Compound Name: cis-Hydroxy perhexiline-d11

Cat. No.: B12431646

This technical guide provides a comprehensive overview of the chemical properties, analytical
methodologies, and metabolic context of cis-Hydroxy perhexiline-d11, a deuterated analog of
a primary metabolite of the antianginal drug perhexiline. This document is intended for
researchers, scientists, and professionals in drug development and metabolic studies.

Core Chemical Properties

cis-Hydroxy perhexiline-d11 is a stable isotope-labeled form of cis-hydroxy perhexiline, which
is a major metabolite of perhexiline.[1] The deuteration is typically on the cyclohexyl ring. This
labeling makes it a valuable internal standard for quantitative bioanalytical assays.

Physicochemical and Structural Data

Below is a summary of the known and predicted chemical properties for both cis-Hydroxy
perhexiline-d11 and its non-deuterated counterpart.
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cis-Hydroxy cis-Hydroxy
Property . . Source
perhexiline-d11 Perhexiline
CAS Number 1276018-05-3 917877-73-7 [2][3]
Molecular Formula C19H24D11NO C19H3sNO [41[5]
Molecular Weight 304.56 g/mol 293.49 g/mol [3114]
Purity >95% (HPLC) Not Applicable [2]
Storage Temperature -20°C Not Applicable [2]
Predicted Water )
B Not Available 0.000656 mg/mL [5]
Solubility
Predicted logP Not Available 414 -4.18 [5]
Predicted pKa )
Not Available 10.58 [51[6]

(Strongest Basic)

Metabolic Pathway of Perhexiline

Perhexiline undergoes extensive metabolism in the liver, primarily through hydroxylation. The

formation of cis-hydroxy perhexiline is a key metabolic step, catalyzed predominantly by the
cytochrome P450 enzyme CYP2D6.[7][8] Individuals with different CYP2D6 genotypes exhibit
significant variability in the rate of perhexiline metabolism, which can impact drug efficacy and

toxicity.[8][9]
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Metabolic Pathway of Perhexiline to cis-Hydroxy Perhexiline
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LC-MS/MS Analytical Workflow

Plasma Sample Collection

Spike with Internal Standard
(cis-Hydroxy perhexiline-d11)

Protein Precipitation
(Acetonitrile)

Centrifugation

Supernatant Dilution

LC Separation
(Phenyl-hexyl column)

MS/MS Detection
(ESI+, MRM)

Data Analysis and Quantification

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12431646?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12431646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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